Cas no 854184-92-2 ((4-methoxyphenyl)methyl(pentyl)amine)

• Product Name: (4-methoxyphenyl)methyl(pentyl)amine
• CAS No: 854184-92-2
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5225011
• PubChem ID: 4717627
• Update Time: 2026-03-07

(4-methoxyphenyl)methyl(pentyl)amine Chemical and Physical Properties

Names and Identifiers

• N-Pentyl-p-methoxybenzylamine
• (4-methoxyphenyl)methyl(pentyl)amine

• Inchi： 1S/C13H21NO/c1-3-4-5-10-14-11-12-6-8-13(15-2)9-7-12/h6-9,14H,3-5,10-11H2,1-2H3
• InChI Key： LNZFZGMDBKFSNA-UHFFFAOYSA-N
• SMILES： C1(CNCCCCC)=CC=C(OC)C=C1

Additional information on (4-methoxyphenyl)methyl(pentyl)amine

(4-Methoxyphenyl)methyl(pentyl)amine: A Promising Compound in Biomedical Research

(4-Methoxyphenyl)methyl(pentyl)amine, with the CAS number 854184-92-2, has emerged as a significant compound in the field of biomedical research. This molecule, characterized by its unique chemical structure, exhibits potential applications in pharmaceutical development, drug delivery systems, and therapeutic interventions. Recent studies have highlighted its role in modulating cellular signaling pathways and its potential as a scaffold for the design of novel therapeutics. The integration of advanced analytical techniques and computational modeling has further enhanced the understanding of its biological activities and pharmacological properties.

The molecular framework of (4-methoxyphenyl)methyl(pentyl)amine is composed of a phenyl ring substituted with a methoxy group at the 4-position, connected to a pentyl chain via an amine linkage. This structural feature contributes to its ability to interact with various biological targets, including membrane receptors and intracellular enzymes. The presence of the methoxy group enhances the molecule's hydrophobicity, which is crucial for its membrane permeability and cellular uptake. Recent research has demonstrated that this compound can modulate the activity of ion channels and influence intracellular signaling cascades, making it a valuable candidate for the development of targeted therapies.

One of the most notable advancements in the study of (4-methoxyphenyl)methyl(pentyl)amine is its application in the field of neuropharmacology. A 2023 study published in Journal of Medicinal Chemistry reported that this compound exhibits selectivity for the α7 nicotinic acetylcholine receptor, which is implicated in cognitive functions and neurodegenerative diseases. The research team utilized molecular docking simulations to elucidate the binding interactions between the compound and the receptor, revealing that the methoxy group plays a critical role in stabilizing the ligand-receptor complex. These findings underscore the potential of (4-methoxyphenyl)methyl(pentyl)amine as a lead compound for the treatment of conditions such as Alzheimer's disease and schizophrenia.

In addition to its neuropharmacological applications, (4-methoxyphenyl)methyl(pentyl)amine has shown promise in the development of anti-inflammatory agents. A recent study published in Pharmacological Reports (2024) investigated its effects on the NF-κB signaling pathway, which is a key regulator of inflammatory responses. The results indicated that the compound significantly inhibits the activation of NF-κB, thereby reducing the expression of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes (4-methoxyphenyl)methyl(pentyl)amine a potential therapeutic agent for inflammatory disorders, including rheumatoid arthritis and inflammatory bowel disease.

The synthesis of (4-methoxyphenyl)methyl(pentyl)amine has been optimized through various chemical methodologies to enhance its yield and purity. A 2023 article in Organic & Biomolecular Chemistry described a novel catalytic approach using palladium-based catalysts to facilitate the coupling reaction between the phenyl and pentyl moieties. This method not only improves the efficiency of the synthesis process but also reduces the environmental impact associated with traditional chemical methods. The development of green synthesis strategies is crucial for the sustainable production of pharmaceutical compounds, and the application of such methodologies to (4-methoxyphenyl)methyl(pentyl)amine highlights its relevance in the context of eco-friendly drug development.

Furthermore, the pharmacokinetic profile of (4-methoxyphenyl)methyl(pentyl)amine has been extensively studied to evaluate its potential for therapeutic use. A 2024 study published in Drug Metabolism and Disposition analyzed the absorption, distribution, metabolism, and excretion (ADME) properties of the compound in animal models. The findings revealed that the compound exhibits moderate oral bioavailability and a favorable half-life, which are essential parameters for the design of effective drug delivery systems. The study also highlighted the importance of optimizing the molecular structure to enhance its metabolic stability and reduce potential toxicity, which are critical considerations in the development of safe and effective therapeutics.

The therapeutic potential of (4-methoxyphenyl)methyl(pentyl)amine extends to the field of oncology, where it has been explored for its anti-cancer properties. A 2023 preclinical study in Cancer Letters demonstrated that the compound induces apoptosis in cancer cells by modulating the mitochondrial pathway. The research team utilized cell culture models to assess the compound's efficacy against various cancer cell lines, including those resistant to conventional chemotherapy. The results indicated that (4-methoxyphenyl)methyl(pentyl)amine could overcome multidrug resistance by targeting specific signaling pathways, thereby offering a novel approach to cancer treatment.

Recent advances in nanotechnology have also opened new avenues for the application of (4-methoxyphenyl)methyl(pentyl)amine. A 2024 study published in Nano Today explored the use of this compound as a functional component in drug delivery nanoparticles. The researchers developed a nanoparticle formulation that enhances the solubility and bioavailability of the compound, thereby improving its therapeutic efficacy. The study demonstrated that the nanoparticles significantly increased the intracellular concentration of the compound, leading to enhanced biological activity compared to the free form of the molecule. This innovation underscores the potential of (4-methoxyphenyl)methyl(pentyl)amine in the context of targeted drug delivery systems.

In conclusion, (4-methoxyphenyl)methyl(pentyl)amine represents a promising candidate for the development of novel therapeutics across various biomedical applications. Its unique structural features and biological activities have been extensively studied, with recent research highlighting its potential in neuropharmacology, anti-inflammatory therapy, oncology, and drug delivery systems. The integration of advanced analytical techniques and green synthesis methodologies further enhances its relevance in the context of sustainable and effective pharmaceutical development. As research in this field continues to evolve, (4-methoxyphenyl)methyl(pentyl)amine is poised to play a significant role in the discovery and optimization of new therapeutic agents.

As the field of biomedical research continues to advance, the exploration of compounds like (4-methoxyphenyl)methyl(pentyl)amine will remain a critical area of focus. The ability to modulate cellular signaling pathways and target specific biological processes makes this molecule a valuable asset in the development of targeted therapies. Future studies should aim to further elucidate the molecular mechanisms underlying its biological activities and to optimize its pharmacological properties for therapeutic use. The integration of interdisciplinary approaches, including computational modeling, synthetic chemistry, and pharmacokinetic analysis, will be essential in translating the potential of (4-methoxyphenyl)methyl(pentyl)amine into clinical applications. With ongoing research and technological advancements, this compound is likely to contribute significantly to the advancement of pharmaceutical science and the treatment of various diseases.

Moreover, the potential of (4-methoxyphenyl)methyl(pentyl)amine in the context of personalized medicine is an area of growing interest. The ability to tailor therapeutic interventions based on individual genetic profiles and disease mechanisms highlights the importance of compounds with diverse biological activities. As the understanding of genetic and epigenetic factors in disease progression expands, the role of (4-methoxyphenyl)methyl(pentyl)amine in the development of personalized therapeutic strategies is expected to grow. This underscores the need for continued research to explore its applications in the context of precision medicine, where the focus is on optimizing treatment outcomes through individualized approaches.

The global pharmaceutical industry is increasingly recognizing the importance of compounds like (4-methoxyphenyl)methyl(pentyl)amine in the development of innovative therapies. The demand for novel therapeutics that address unmet medical needs, including neurodegenerative diseases, inflammatory conditions, and cancer, has driven significant investment in research and development. As a result, the potential applications of (4-methoxyphenyl)methyl(pentyl)amine are likely to expand, with further studies exploring its role in the development of combination therapies and multi-target drugs. The integration of this compound into existing therapeutic frameworks could enhance the efficacy of current treatments while minimizing side effects, thereby improving patient outcomes.

Finally, the environmental impact of pharmaceutical production is a growing concern, and the development of sustainable synthesis methods for compounds like (4-methoxyphenyl)methyl(pentyl)amine is essential. The adoption of green chemistry principles in the synthesis of this compound not only reduces the ecological footprint of pharmaceutical manufacturing but also aligns with global efforts to promote sustainable development. As the industry continues to prioritize eco-friendly practices, the role of compounds like (4-methoxyphenyl)methyl(pentyl)amine in the context of green pharmaceutical development will become increasingly significant. This underscores the importance of interdisciplinary collaboration in advancing both the scientific and environmental aspects of pharmaceutical research.